Cas no 116436-35-2 ((4-aminophenoxy)acetic acid hydrate)

(4-Aminophenoxy)acetic acid hydrate is a crystalline organic compound with the molecular formula C₈H₉NO₃·xH₂O, commonly used as an intermediate in pharmaceutical and agrochemical synthesis. Its key advantages include high purity and stability in hydrated form, ensuring consistent performance in reactions. The presence of both amino and carboxylic acid functional groups makes it a versatile building block for derivatization, particularly in the synthesis of active pharmaceutical ingredients (APIs) and specialty chemicals. The hydrate form offers improved solubility in aqueous systems, facilitating its use in solution-phase chemistry. Its well-defined structure and reliable reactivity profile make it a preferred choice for research and industrial applications requiring precise molecular modifications.
(4-aminophenoxy)acetic acid hydrate structure
116436-35-2 structure
Product Name:(4-aminophenoxy)acetic acid hydrate
CAS No:116436-35-2
MF:C8H11NO4
MW:185.177242517471
CID:895128
Update Time:2026-04-29

(4-aminophenoxy)acetic acid hydrate Chemical and Physical Properties

Names and Identifiers

    • (4-aminophenoxy)acetic acid hydrate
    • Inchi: InChI=1S/C8H9NO3.H2O/c9-6-1-3-7(4-2-6)12-5-8(10)11;/h1-4H,5,9H2,(H,10,11);1H2
    • InChI Key: XCUFHVPQHNBKTF-UHFFFAOYSA-N
    • SMILES: C1=C(C=CC(=C1)OCC(=O)O)N.O

Computed Properties

  • Exact Mass: 185.06883
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3

Experimental Properties

  • PSA: 104.05

(4-aminophenoxy)acetic acid hydrate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
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116436-35-2 >95%
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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